Cas no 1014027-92-9 (3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide)

• Product Name: 3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide
• CAS No: 1014027-92-9
• MF: C₁₅H₁₆F₃N₃O₂
• MW: 327.301653862
• CID: 6033009
• PubChem ID: 16925419
• Update Time: 2025-07-21

3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]-
• AKOS024644639
• 1014027-92-9
• 3-ethoxy-1-ethyl-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxamide
• F2382-0195
• 3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]pyrazole-4-carboxamide

• Inchi： 1S/C15H16F3N3O2/c1-3-21-9-12(14(20-21)23-4-2)13(22)19-11-7-5-6-10(8-11)15(16,17)18/h5-9H,3-4H2,1-2H3,(H,19,22)
• InChI Key： QUMFUBGMZODSMP-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(NC2=CC=CC(C(F)(F)F)=C2)=O)C(OCC)=N1

Computed Properties

• Exact Mass: 327.11946125g/mol
• Monoisotopic Mass: 327.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 360.3±42.0 °C(Predicted)
• pka: 11.67±0.70(Predicted)

Additional information on 3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide

Comprehensive Overview of 3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide (CAS No. 1014027-92-9)

3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide, with the CAS number 1014027-92-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the pyrazole carboxamide family, a class known for its versatile applications in drug discovery and crop protection. The presence of the trifluoromethyl group enhances its bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents and sustainable agricultural solutions.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their unique physicochemical properties, such as enhanced metabolic stability and lipophilicity. These characteristics are critical in the development of next-generation pharmaceuticals and agrochemicals. The compound 3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide exemplifies this trend, as its structural features align with modern molecular design principles aimed at improving efficacy and reducing environmental impact.

One of the most frequently searched topics related to this compound is its potential role in cancer research. Pyrazole derivatives have shown promise as kinase inhibitors, which are pivotal in targeting signaling pathways involved in tumor growth. Researchers are particularly interested in how the ethoxy and ethyl substituents in this molecule might influence its binding affinity to specific oncogenic targets. Additionally, the trifluoromethylphenyl moiety could contribute to improved pharmacokinetic profiles, a hot topic in drug optimization studies.

Another area of interest is the compound's applicability in agrochemical formulations. With the growing need for sustainable pest control solutions, pyrazole-based molecules are being evaluated for their insecticidal and fungicidal properties. The 3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide structure offers a balance between potency and environmental safety, addressing concerns about pesticide resistance and ecotoxicity—a key focus in contemporary green chemistry initiatives.

From a synthetic chemistry perspective, the preparation of 3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide involves multi-step organic transformations, including condensation reactions and amide coupling. These processes are often optimized for scalability and yield, reflecting the industrial demand for cost-effective production methods. The compound's CAS registry number (1014027-92-9) serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance.

In conclusion, 3-ethoxy-1-ethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxamide represents a compelling case study in the intersection of medicinal chemistry and agrochemical innovation. Its structural complexity and functional diversity make it a valuable candidate for further investigation, particularly in addressing pressing challenges like drug discovery and sustainable agriculture. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation bioactive molecules.